Cas no 1806447-30-2 (Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate)

• Product Name: Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate
• CAS No: 1806447-30-2
• MF: C₁₃H₁₆Br₂O₂
• MW: 364.072942733765
• CID: 4949587
• Update Time: 2025-07-22

Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate

• Inchi： 1S/C13H16Br2O2/c1-2-17-13(16)12-6-3-5-10(9-15)11(12)7-4-8-14/h3,5-6H,2,4,7-9H2,1H3
• InChI Key： RCRDCRFCWUGURL-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C(=O)OCC)=CC=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate

Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate (CAS No. 1806447-30-2): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate, identified by its CAS number 1806447-30-2, is a significant compound in the realm of chemical biology and medicinal chemistry. This benzoate derivative features two bromomethyl and bromopropyl substituents, which make it a valuable intermediate for synthesizing complex molecules. The presence of these reactive groups allows for diverse functionalization, enabling chemists to explore novel pharmacophores and therapeutic agents.

The compound's structure is particularly noteworthy due to its ability to serve as a precursor in the development of small-molecule drugs. The benzoate core is a well-established scaffold in medicinal chemistry, known for its stability and bioavailability. By introducing bromomethyl and bromopropyl groups, the molecule gains additional reactivity, facilitating further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs).

In recent years, Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate has garnered attention in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, making them attractive targets for drug development. The compound's brominated moieties provide handles for linking it to other pharmacophoric units, allowing for the creation of potent inhibitors with high selectivity. For instance, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

Moreover, the benzoate moiety has been explored in the context of antimicrobial agents. Research has shown that benzoate derivatives can disrupt bacterial cell membranes and inhibit pathogenic growth. The specific arrangement of substituents in Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate enhances its potential as an antimicrobial agent by increasing its lipophilicity and membrane penetration capabilities. This has led to investigations into its efficacy against multidrug-resistant bacteria, underscoring its importance in addressing emerging infectious diseases.

The compound also finds applications in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The rigid benzoate backbone contributes to the thermal stability and ordering of liquid crystalline phases, making it suitable for display technologies and optoelectronic devices. Additionally, the brominated groups enable further functionalization through polymerization or coordination with metal centers, expanding its utility in advanced material design.

Recent advances in computational chemistry have further highlighted the significance of Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate. Molecular modeling studies have predicted its binding affinity to various biological targets, providing insights into potential drug interactions. These predictions have guided experimental efforts, streamlining the discovery process and reducing the time required to develop novel therapeutics. The integration of experimental data with computational methods has been instrumental in optimizing synthetic routes and improving yields.

In conclusion, Ethyl 3-(bromomethyl)-2-(3-bromopropyl)benzoate is a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features make it an invaluable intermediate for synthesizing kinase inhibitors, antimicrobial agents, and advanced materials. As research continues to uncover new therapeutic targets and material properties, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and technology.